3-(4-methoxyphenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-methyl-3-phenyl-N-(pyrimidin-4-ylmethyl)propanamide
• InChI: InChI=1S/C22H23N3O2/c1-25(15-19-12-13-23-16-24-19)22(26)14-21(17-6-4-3-5-7-17)18-8-10-20(27-2)11-9-18/h3-13,16,21H,14-15H2,1-2H3
• InChI Key: KMYXVCOLAJKAPZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC=NC=C1)C(=O)CC(C2=CC=CC=C2)C3=CC=C(C=C3)OC
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol

Description

3-(4-methoxyphenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide, also known as MPMP, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a member of the propanamide family and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-(4-methoxyphenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the activation of certain signaling pathways. This compound has been found to inhibit the activity of the enzyme histone deacetylase, which is involved in the regulation of gene expression. This compound has also been found to activate the p53 signaling pathway, which is involved in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been found to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. This compound has also been found to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

3-(4-methoxyphenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It also has a range of potential applications in scientific research, making it a valuable tool for researchers. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, and there may be potential side effects that have not yet been identified.

Future Directions

There are several future directions for the study of 3-(4-methoxyphenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide. One area of research involves the development of more effective synthesis methods for this compound. Another area of research involves the identification of potential side effects and the development of strategies to mitigate these effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 3-(4-methoxyphenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide involves the reaction of 4-methoxybenzaldehyde with N-methyl-N-phenylpropan-2-amine in the presence of acetic acid and sodium acetate. The resulting product is then reacted with 4-chloromethylpyrimidine in the presence of potassium carbonate to yield this compound. The synthesis of this compound is a multi-step process that requires careful attention to detail and a high degree of expertise.

Scientific Research Applications

3-(4-methoxyphenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the study of this compound as a potential treatment for cancer. This compound has been found to have a range of anti-cancer properties, including the ability to induce apoptosis in cancer cells and inhibit their proliferation. This compound has also been studied for its potential applications in the treatment of other diseases, including Alzheimer's disease and Parkinson's disease.